Cas no 1361555-46-5 (2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361555-46-5
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967859
• Update Time: 2025-06-09

2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-3-1-5(9(14)10(7)15)6-2-4-8(12(17,18)19)20-11(6)16/h1-4H
• InChI Key： ABZKYCNDHBEZOQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC(C(F)(F)F)=CC=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361555-46-5)

2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361555-46-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with fluorine, trichlorophenyl, and trifluoromethyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine is C₁₄H₆Cl₃F₄N, and its molecular weight is 378.09 g/mol. The compound's structural complexity and the presence of multiple halogen substituents contribute to its high chemical stability and low reactivity under standard conditions. These properties are crucial for its use in various chemical reactions and biological assays.

In recent years, the study of halogenated pyridines has been a focal point in the development of new therapeutic agents. The introduction of fluorine and chlorine atoms into the pyridine ring can significantly enhance the pharmacological properties of a compound, including its lipophilicity, metabolic stability, and binding affinity to target proteins. 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine is no exception; its unique structure makes it an excellent candidate for exploring new drug leads.

One of the key areas where 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine has shown promise is in the field of oncology. Research has demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond oncology, this compound has also been investigated for its potential use in neurodegenerative diseases. A recent study published in the European Journal of Medicinal Chemistry explored the neuroprotective effects of 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine. The results indicated that this compound could protect neurons from oxidative stress-induced damage by scavenging free radicals and inhibiting pro-inflammatory cytokines. These findings suggest that 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine typically involves a multi-step process that requires careful control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-fluoro-3-chloropyridine with 1-chloro-2,3,4-trichlorobenzene followed by trifluoromethylation using a suitable reagent such as triflic acid or triflyl chloride. The final product is purified through column chromatography or crystallization to obtain a high-purity sample suitable for further analysis or application.

The physicochemical properties of 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine, including its solubility in organic solvents and low solubility in water, make it an ideal candidate for formulation into various dosage forms such as tablets or injectable solutions. Its stability under different storage conditions has been extensively studied to ensure that it remains effective over extended periods.

In conclusion, 2-Fluoro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361555-46-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it a valuable tool for exploring new therapeutic avenues in oncology and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.